Cas no 2411219-89-9 (Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate)

• Product Name: Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate
• CAS No: 2411219-89-9
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5357488
• Update Time: 2025-06-25

Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate
• methyl 2-methyl-4-[(oxiran-2-yl)methoxy]benzoate
• Z3991577797

• Inchi： 1S/C12H14O4/c1-8-5-9(15-6-10-7-16-10)3-4-11(8)12(13)14-2/h3-5,10H,6-7H2,1-2H3
• InChI Key： HIJJYLKAIASKLT-UHFFFAOYSA-N
• SMILES： O1CC1COC1=CC=C(C(=O)OC)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate

Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate (CAS No. 2411219-89-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate, identified by its CAS number 2411219-89-9, is a significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered attention due to its versatile structural framework, which makes it a valuable building block for the synthesis of various pharmacologically active molecules. The presence of both an ester group and an oxirane ring in its molecular structure imparts unique reactivity, enabling diverse chemical transformations that are pivotal in drug development.

The< strong>oxiran-2-ylmethoxy moiety, a key feature of this compound, is particularly noteworthy for its role in constructing complex organic frameworks. Oxiranes, commonly known as epoxides, are well-documented for their ability to undergo ring-opening reactions under controlled conditions. This characteristic is exploited in pharmaceutical synthesis to introduce specific functional groups into target molecules with high precision. In the case of Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate, the oxirane ring can be selectively opened to form alcohols or amines, depending on the reaction conditions and reagents used.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in the development of novel therapeutic agents. For instance, researchers have leveraged the reactivity of the< strong>oxiran-2-ylmethoxy group to facilitate the introduction of chiral centers into drug candidates, which is crucial for achieving enantioselective pharmacological effects. Additionally, the ester functionality present in Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate allows for further derivatization through hydrolysis or transesterification, broadening its applicability in medicinal chemistry.

The< strong>Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate molecule has also been explored in the context of designing bioactive molecules with anti-inflammatory and anticancer properties. Studies have demonstrated its potential as a precursor for synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The structural motif of this compound aligns well with known pharmacophores, suggesting that it could serve as a scaffold for developing next-generation therapeutics with improved efficacy and reduced side effects.

Incorporating this compound into drug discovery pipelines offers several advantages. Its relatively simple yet functionalized structure allows for rapid modifications without compromising overall molecular integrity. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where compounds must exhibit both chemical diversity and biological activity. Furthermore, the availability of< strong>CAS No. 2411219-89-9-grade material ensures consistency and reproducibility in synthetic protocols, which are essential for robust research outcomes.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices. By optimizing reaction conditions and utilizing recyclable catalysts, the synthesis of this intermediate can be made more eco-friendly without sacrificing efficiency.

Future directions in the study of Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate may include exploring its role in drug delivery systems. The ability to modify both ends of its molecular structure provides opportunities for conjugating it with targeting ligands or imaging agents. This could enhance the specificity and bioavailability of therapeutic compounds derived from it, potentially leading to more effective treatments for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, Methyl 2-methyl-4-(oxiran-2-ylmethoxy)benzoate (CAS No. 2411219-89-9) represents a promising intermediate in pharmaceutical synthesis due to its versatile reactivity and structural features. Its applications span across multiple therapeutic areas, from anti-inflammatory agents to kinase inhibitors, underscoring its importance in modern drug development. As synthetic methodologies continue to evolve, this compound is poised to play an increasingly significant role in creating innovative and effective therapeutic solutions.